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Compound of Interest

Compound Name: COH-SR4

Cat. No.: B1682623 Get Quote

Essential safety and logistical information for the proper handling and disposal of the

investigational compound COH-SR4 (1,3-bis(3,5-dichlorophenyl) urea) is critical for maintaining

a safe laboratory environment and ensuring regulatory compliance. This guide provides

detailed procedural steps for researchers, scientists, and drug development professionals.

COH-SR4, an AMPK activator with potential applications in metabolic disease and cancer

research, requires careful management throughout its lifecycle in the laboratory, including its

ultimate disposal. Adherence to these protocols is vital to mitigate any potential environmental

or health impacts.

Safety and Hazard Information
Based on available safety data for 1,3-bis(3,5-dichlorophenyl) urea and structurally related

compounds, the following is a summary of key hazard information.
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Hazard Category Description Precautionary Statements

Acute Oral Toxicity Harmful if swallowed.

Do not eat, drink or smoke

when using this product. Wash

hands thoroughly after

handling. If swallowed, seek

medical attention.[1]

Eye Irritation Causes serious eye irritation.

Wear eye protection. If in eyes,

rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.[1]

Environmental Hazards Potentially toxic to aquatic life.
Avoid release to the

environment.[2]

Experimental Protocols for Disposal
The proper disposal of COH-SR4 should be managed as a regulated chemical waste stream.

The following step-by-step methodology ensures safe handling and compliance.

1. Waste Identification and Segregation:

Treat all solid COH-SR4 waste and any materials grossly contaminated with it (e.g., weighing

boats, contaminated gloves) as hazardous chemical waste.

Segregate COH-SR4 waste from other laboratory waste streams such as sharps, biological

waste, and liquid waste.

Do not mix COH-SR4 with incompatible chemicals.

2. Containerization:

Use a dedicated, leak-proof, and clearly labeled waste container for solid COH-SR4 waste.

The container should be made of a material compatible with the chemical, such as high-
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density polyethylene (HDPE).

For solutions of COH-SR4 dissolved in a solvent, the entire solution should be disposed of

as hazardous waste, with the disposal protocol dictated by the hazards of the solvent.

3. Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "1,3-bis(3,5-

dichlorophenyl) urea," the CAS number "73439-19-7," and the approximate quantity.

Include the date of waste accumulation and the name and contact information of the

generating laboratory.

4. Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.

Ensure the storage area is well-ventilated and away from sources of ignition or incompatible

materials.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Never dispose of COH-SR4 down the drain or in the regular trash.[3][4]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of COH-SR4.
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Caption: Workflow for the proper disposal of COH-SR4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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